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Introduction
D149 dye, also known as Indoline dye D149, is a metal-free organic sensitizer that has

garnered significant attention in the field of renewable energy, particularly for its application in

dye-sensitized solar cells (DSSCs).[1][2][3] Its chemical name is 5-[[4-[4-(2,2-

Diphenylethenyl)phenyl]-1,2,3-3a,4,8b-hexahydrocyclopent[b]indol-7-yl]methylene]-2-(3-ethyl-

4-oxo-2-thioxo-5-thiazolidinylidene)-4-oxo-3-thiazolidineacetic acid.[2][4] This guide provides a

comprehensive overview of the core properties of D149 dye, including its chemical, physical,

photophysical, and electrochemical characteristics, along with detailed experimental protocols

for its application and characterization.

Chemical and Physical Properties
D149 is a complex organic molecule with an empirical formula of C₄₂H₃₅N₃O₄S₃ and a

molecular weight of 741.94 g/mol .[2] It typically appears as a solid.[2] The dye is known for its

high molar extinction coefficient, which contributes to its excellent light-harvesting capabilities in

DSSCs.[3]

Quantitative Data
The following tables summarize the key quantitative properties of the D149 dye.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15553602?utm_src=pdf-interest
https://www.benchchem.com/product/b15553602?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/jp306636w
https://www.sigmaaldrich.com/JP/ja/product/aldrich/736015
https://www.invivochem.com/d149-dye.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/736015
https://www.reagentia.eu/p/786643-20-7-5-4-4-2-2-diphenylethenyl-phenyl-1-2-3-3a-4-8b-hexahydrocyclopent-b-indol-7-yl-methylene-2-3-ethyl-4-oxo-2-thioxo-5-thiazolidinylidene-4-oxo-3-thiazolidineacetic-acid-indoline-dye-d149-purple-dye-1-x-25-mg-r003mb2/
https://www.benchchem.com/product/b15553602?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/736015
https://www.sigmaaldrich.com/JP/ja/product/aldrich/736015
https://www.invivochem.com/d149-dye.html
https://www.benchchem.com/product/b15553602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Molecular and Physical Properties of D149 Dye

Property Value Reference

CAS Number 786643-20-7 [2]

Molecular Formula C₄₂H₃₅N₃O₄S₃ [2]

Molecular Weight 741.94 g/mol [2]

Appearance Solid [2]

Melting Point 284-289 °C [2]

Solubility Soluble in DMSO [5][6]

Table 2: Photophysical Properties of D149 Dye

Property Value Conditions Reference

Absorption Maximum

(λmax)
531 nm [2]

525-550 nm In various solvents [1]

530 nm [7]

540 nm [3]

Molar Extinction

Coefficient (ε)
68,700 M⁻¹cm⁻¹ at 540 nm [3]

24,190 M⁻¹cm⁻¹ [8]

Fluorescence Lifetime

(τ)
100–720 ps In different solvents [1]

< 120 ps
Adsorbed on a

surface
[1]

310 ps In benzene [1]

40 ± 10 ps (54%), 630

± 60 ps (46%)
In toluene [1]
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Table 3: Electrochemical Properties of D149 Dye

Property Value Conditions Reference

HOMO Energy Level Varies with conditions

LUMO Energy Level Varies with conditions

Redox Potential Varies with conditions

Experimental Protocols
Synthesis and Purification
A detailed, publicly available, step-by-step synthesis protocol for D149 dye is not readily found

in the scientific literature, as it is a commercially available dye. However, based on the

synthesis of similar indoline dyes, a plausible synthetic route would involve a multi-step

process.

General Synthetic Strategy: The synthesis would likely begin with the construction of the

indoline core structure, followed by the introduction of the triphenylamine donor group and the

rhodanine-3-acetic acid acceptor group through a series of condensation and coupling

reactions.

Purification: Purification of the final product is crucial for optimal performance. A general

protocol for purifying indoline dyes involves the following steps:

Column Chromatography: The crude product is typically purified by column chromatography

on silica gel. A gradient elution system, often using a mixture of a non-polar solvent (like

hexane or toluene) and a more polar solvent (like ethyl acetate or dichloromethane), is

employed to separate the desired product from impurities.

Recrystallization: Further purification can be achieved by recrystallization from a suitable

solvent or solvent mixture. This process involves dissolving the dye in a minimum amount of

a hot solvent in which it has high solubility and then allowing it to cool slowly, causing the

pure dye to crystallize out while impurities remain in the solution.
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Characterization: The purity and identity of the synthesized D149 dye should be confirmed

using various analytical techniques, including:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical

structure.[1]

Mass Spectrometry (MS): To verify the molecular weight.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify functional groups.

UV-Vis Spectroscopy: To determine the absorption spectrum and confirm the

photophysical properties.[1]

Fabrication of D149-Sensitized Solar Cell (DSSC)
The following is a detailed protocol for the fabrication of a dye-sensitized solar cell using D149
dye.

Materials and Reagents:

Fluorine-doped Tin Oxide (FTO) coated glass substrates

Titanium dioxide (TiO₂) paste (e.g., P25)

D149 dye

Co-adsorbent (e.g., chenodeoxycholic acid - CDCA)

Solvent for dye solution (e.g., a mixture of acetonitrile and tert-butanol)

Platinum (Pt) precursor for counter electrode (e.g., H₂PtCl₆)

Electrolyte solution (e.g., containing an I⁻/I₃⁻ redox couple)

Surlyn sealant

Procedure:

Preparation of TiO₂ Photoanode:
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Clean the FTO glass substrates by sonicating in a sequence of detergent, deionized water,

acetone, and isopropanol.

Apply a layer of TiO₂ paste onto the conductive side of the FTO glass using a technique

like screen printing or doctor-blading.

Sinter the TiO₂-coated FTO glass at high temperatures (e.g., 450-500 °C) to create a

mesoporous film with good electrical contact to the FTO.

Dye Sensitization:

Prepare a dye solution by dissolving D149 dye (e.g., 0.3-0.5 mM) and a co-adsorbent like

CDCA in a suitable solvent mixture (e.g., acetonitrile/tert-butanol 1:1 v/v). The co-

adsorbent helps to prevent dye aggregation on the TiO₂ surface.

Immerse the cooled TiO₂ photoanode into the dye solution and leave it for several hours

(e.g., 12-24 hours) at room temperature to ensure complete dye adsorption.

After sensitization, rinse the photoanode with the same solvent used for the dye solution to

remove any non-adsorbed dye molecules.

Preparation of the Counter Electrode:

Clean another FTO glass substrate.

Deposit a thin layer of platinum on the conductive side of the FTO glass. This can be done

by drop-casting a solution of H₂PtCl₆ in isopropanol and then heating it at around 400 °C.

Assembly of the DSSC:

Place a Surlyn sealant frame on the dye-sensitized TiO₂ photoanode.

Place the platinum-coated counter electrode on top of the photoanode, with the conductive

sides facing each other.

Heat the assembly to melt the Surlyn and seal the cell, leaving a small opening for

electrolyte injection.
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Introduce the electrolyte solution into the cell through the opening via vacuum backfilling.

Seal the opening completely.

Characterization of D149 Dye and DSSCs
UV-Vis Spectroscopy: To determine the absorption spectrum of the D149 dye in solution and

when adsorbed on the TiO₂ film.[1]

Fluorimetry: To measure the emission spectrum and fluorescence lifetime of the dye.[1]

Cyclic Voltammetry (CV): To determine the HOMO and LUMO energy levels and the redox

potential of the dye.

Current-Voltage (I-V) Characteristics: To measure the key performance parameters of the

fabricated DSSC, including the short-circuit current (Jsc), open-circuit voltage (Voc), fill factor

(FF), and power conversion efficiency (η).

Incident Photon-to-Current Conversion Efficiency (IPCE): To determine the quantum

efficiency of the solar cell at different wavelengths of light.
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Caption: Workflow for the fabrication of a D149 dye-sensitized solar cell.

Electron Transfer Pathway in a D149-Sensitized Solar
Cell
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Caption: Key steps in the operation of a D149 dye-sensitized solar cell.
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Conclusion
The D149 dye stands out as a highly efficient metal-free organic sensitizer for dye-sensitized

solar cells. Its strong light absorption in the visible spectrum, coupled with favorable

electrochemical properties, makes it a subject of ongoing research and development. This

technical guide has provided a consolidated overview of its key properties and detailed

experimental protocols for its application, serving as a valuable resource for professionals in

the fields of materials science, renewable energy, and drug development. Further research into

novel co-adsorbents and electrolyte systems may unlock even greater potential for D149 and

similar indoline dyes in next-generation photovoltaic technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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